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Antibiotic agent. Siderophore iron chelator. Induces morphological changes in insect cells. Shows weak antimicrobial against Gram-positive bacteria.
Nocardamine is a ferrioxamine siderophore that has been found in Streptomyces and has diverse biological activities. It chelates iron in a chrome azurol S assay (IC50 = 9.9 µM). Nocardamine inhibits M. smegmatis and M. bovis biofilm formation (MIC = 10 µM for both), an effect that can be reversed by iron. It is cytotoxic to T47D, SK-MEL-5, SK-MEL-28, and RPMI-7951 cancer cells (IC50s = 6, 18, 12, and 14 µM, respectively). Nocardamine also induces morphological changes in BM-N4 insect cells.
Desferrioxamine E is a cyclic hydroxamic acid siderophore that is produced by several bacterial species and exhibits antitumour activity. It has a role as a siderophore, a bacterial metabolite, a marine metabolite and an antineoplasti...